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Compound of Interest

Compound Name: Benzyl-PEG3-acid

Cat. No.: B1282989

In-Depth Technical Guide: Benzyl-PEG3-acid

This guide provides a detailed overview of the physicochemical properties and a conceptual
experimental workflow for the characterization of Benzyl-PEG3-acid, a key reagent in
bioconjugation and drug development.

Core Properties of Benzyl-PEG3-acid

Benzyl-PEG3-acid is a hydrophilic linker molecule frequently employed in the synthesis of
Proteolysis Targeting Chimeras (PROTACS). The benzyl group serves as a protecting group,
while the terminal carboxylic acid allows for covalent linkage to other molecules. The
PEGylated (polyethylene glycol) chain enhances solubility and provides spatial separation
between conjugated moieties.

Quantitative Data Summary

The fundamental molecular properties of Benzyl-PEG3-acid are summarized below.
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Property Value Reference
Molecular Formula C14H2005 [1]
Molecular Weight 268.31 g/mol [1]

3-(2-(2-
IUPAC Name (benzyloxy)ethoxy)ethoxy)prop

anoic acid
CAS Number 127457-63-0 [1]

Conceptual Experimental Workflow:
Characterization of Benzyl-PEG3-acid

The following section outlines a standard experimental protocol for the structural verification
and purity assessment of Benzyl-PEG3-acid. This workflow is critical for ensuring the quality
and reliability of the compound in subsequent applications, such as PROTAC synthesis.

Methodologies

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

e Purpose: To confirm the chemical structure of Benzyl-PEG3-acid by analyzing the chemical
environment of its hydrogen (*H NMR) and carbon (33C NMR) atoms.

o Sample Preparation: Dissolve 5-10 mg of Benzyl-PEG3-acid in 0.5-0.7 mL of a deuterated
solvent (e.g., CDCls or DMSO-ds).

o Data Acquisition: Acquire *H and 3C NMR spectra on a spectrometer (e.g., 400 MHz). Key
signals to verify include the aromatic protons of the benzyl group, the methylene protons of
the PEG chain, and the protons adjacent to the carboxylic acid.

2. Mass Spectrometry (MS):

e Purpose: To determine the molecular weight of the compound and confirm its elemental
composition.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://dcchemicals.com/product_show-benzyl-peg3-acid.html?datasheet=datasheet
https://dcchemicals.com/product_show-benzyl-peg3-acid.html?datasheet=datasheet
https://dcchemicals.com/product_show-benzyl-peg3-acid.html?datasheet=datasheet
https://www.benchchem.com/product/b1282989?utm_src=pdf-body
https://www.benchchem.com/product/b1282989?utm_src=pdf-body
https://www.benchchem.com/product/b1282989?utm_src=pdf-body
https://www.benchchem.com/product/b1282989?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Technique: Electrospray ionization (ESI) mass spectrometry is commonly used.

o Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.qg.,
methanol or acetonitrile with 0.1% formic acid).

o Data Analysis: Look for the molecular ion peak corresponding to the calculated mass of
Benzyl-PEG3-acid ((M+H]* or [M+Na]*).

3. High-Performance Liquid Chromatography (HPLC):
e Purpose: To assess the purity of the Benzyl-PEG3-acid sample.
e Column: A reverse-phase column (e.g., C18) is typically used.

» Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile), often with a
modifier like 0.1% trifluoroacetic acid (TFA).

» Detection: UV detection at a wavelength where the benzyl group absorbs (e.g., 254 nm).

e Analysis: The purity is determined by integrating the area of the main peak relative to the
total area of all peaks in the chromatogram.

Workflow Diagram

The logical flow of the characterization process is illustrated in the diagram below.
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Caption: Experimental workflow for the quality control and characterization of Benzyl-PEG3-
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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